Cas no 1029696-37-4 (5-Bromo-3,3-dimethyl-3H-isobenzofuran-1-one)

• Product Name: 5-Bromo-3,3-dimethyl-3H-isobenzofuran-1-one
• CAS No: 1029696-37-4
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD13192305
• CID: 2153267
• PubChem ID: 90431020
• Update Time: 2025-07-25

5-Bromo-3,3-dimethyl-3H-isobenzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3,3-dimethyl-1(3H)-Isobenzofuranone
• 5-bromo-3,3-dimethyl-3H-isobenzofuran-1-one
• 5-Bromo-3,3-dimethylisobenzofuran-1(3H)-one
• 1(3H)-ISOBENZOFURANONE, 5-BROMO-3,3-DIMETHYL-
• SCHEMBL16064982
• SY244944
• DB-368482
• 5-bromo-3,3-dimethyl-1,3-dihydro-2-benzofuran-1-one
• P16693
• AKOS037644425
• 1029696-37-4
• 5-bromo-3,3-dimethyl-isobenzofuran-1-one
• AS-53572
• CS-0197747
• 5-bromo-3,3-dimethyl-2-benzofuran-1-one
• MFCD13192305
• 5-Bromo-3,3-dimethyl-3H-isobenzofuran-1-one

• MDL： MFCD13192305
• Inchi： 1S/C10H9BrO2/c1-10(2)8-5-6(11)3-4-7(8)9(12)13-10/h3-5H,1-2H3
• InChI Key： JYFGZJHNKDPESK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=O)OC(C)(C)C=2C=1

Computed Properties

• Exact Mass: 239.97859g/mol
• Monoisotopic Mass: 239.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on 5-Bromo-3,3-dimethyl-3H-isobenzofuran-1-one

Recent Advances in the Application of 5-Bromo-3,3-dimethyl-3H-isobenzofuran-1-one (CAS: 1029696-37-4) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-3,3-dimethyl-3H-isobenzofuran-1-one (CAS: 1029696-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its brominated isobenzofuranone core, has been explored as a versatile intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery.

Recent studies have highlighted the role of 5-Bromo-3,3-dimethyl-3H-isobenzofuran-1-one in the development of novel anti-inflammatory and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key building block in the synthesis of small-molecule inhibitors targeting the NF-κB pathway, which plays a crucial role in inflammation and cancer progression. The bromine atom at the 5-position was found to enhance the compound's reactivity in palladium-catalyzed cross-coupling reactions, enabling efficient derivatization for structure-activity relationship studies.

In the realm of material science, researchers have utilized 5-Bromo-3,3-dimethyl-3H-isobenzofuran-1-one as a precursor for the development of organic semiconductors. A recent publication in Advanced Materials (2024) reported its incorporation into π-conjugated systems, resulting in materials with improved charge transport properties for organic electronic devices. The dimethyl groups at the 3-position were shown to provide steric stabilization, preventing undesirable π-π stacking while maintaining electronic communication along the conjugated backbone.

From a synthetic chemistry perspective, novel methodologies have been developed to access 5-Bromo-3,3-dimethyl-3H-isobenzofuran-1-one and its derivatives more efficiently. A 2023 Organic Letters publication described a one-pot bromination/cyclization protocol starting from readily available 3,3-dimethylphthalide, achieving the target compound in 85% yield with excellent regioselectivity. This advancement has significantly improved the accessibility of this compound for medicinal chemistry programs.

Pharmacological evaluations of derivatives based on 5-Bromo-3,3-dimethyl-3H-isobenzofuran-1-one have revealed promising biological activities. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported a series of analogs showing potent inhibitory activity against histone deacetylases (HDACs), with IC50 values in the low nanomolar range. The bromine substituent was found to be critical for binding to the zinc ion in the HDAC active site, while the isobenzofuranone core provided the necessary structural rigidity for optimal target engagement.

Looking forward, the unique properties of 5-Bromo-3,3-dimethyl-3H-isobenzofuran-1-one position it as a valuable scaffold for continued exploration in drug discovery and materials science. Current research efforts are focused on expanding its applications in targeted protein degradation (PROTACs development) and as a fluorescent probe for biological imaging. The compound's commercial availability (from major chemical suppliers including Sigma-Aldrich and TCI Chemicals) and established synthetic routes ensure its continued utility in diverse research applications.